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Compound of Interest

5-Hydroxymethyldeoxycytidylic
Compound Name:

acid
CAS No.: 13009-95-5
Cat. No.: B3365961

Get Quote

Executive Summary: Immediate Action Guide

Status: 5-Hydroxymethyldeoxycytidylic acid (5-hmdCMP) is generally classified as non-
hazardous under GHS standards for pure substances.[1] However, as a bioactive nucleotide
derivative used in epigenetic research, it must be handled with standard laboratory hygiene
and disposed of according to its solvent matrix and biological context.

Critical Do's and Don'ts:

DO segregate based on the matrix (aqueous, organic solvent, or biological).

DO treat any waste containing biological agents (e.g., viral vectors, cell lysates) as
Biohazardous Waste, regardless of the chemical content.

DO NOT dispose of stock solutions down the drain.[1][2]

DO NOT mix with strong oxidizing agents.[1]
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of 5-hmdCMP is essential for selecting the
correct disposal route. As a modified nucleotide, it poses little acute toxicity risk but is often
dissolved in buffers or solvents that dictate the disposal method.

Table 1: Chemical & Hazard Summary

Property Description

5-Hydroxymethyldeoxycytidylic acid (5-
hmdCMP)

Chemical Name

Chemical Class Nucleotide / Pyrimidine derivative

7226-77-9 (Nucleoside precursor ref); Specific
CAS Number ' _
nucleotide CAS varies by salt form.[1][3]

Not Classified as hazardous (OSHA HCS 2012/
EU CLP).[1]

GHS Classification

) White to off-white powder (lyophilized) or
Physical State .
aqueous solution.[1]

- Stable at -20°C. Sensitive to strong oxidizers
Stability _ _
and enzymatic degradation.[1]

Low.[1] Potential respiratory/eye irritant (dust).

[1]141(5]

Primary Hazard

EPA Waste Code None (Not P-listed or U-listed).[1]

Scientific Context for Disposal

In epigenetic research, 5-hmdCMP is often an intermediate in the TET-mediated demethylation
pathway. Disposal protocols rarely deal with the pure powder alone; rather, they address:

e Unused Stock Solutions: High concentration, often in water or Tris-EDTA.[1]

o Reaction Mixtures: Low concentration, mixed with enzymes (TET proteins), co-factors (
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-ketoglutarate), and iron (

)-[1]

e Analytical Waste: Mixed with methanol or acetonitrile (LC-MS effluents).[1]

Pre-Disposal Protocol: Segregation Strategy

Effective disposal relies on Source Segregation.[1] You must categorize the waste at the point
of generation.[2]

A. Pure Chemical Waste (Stock Solutions/Powder)[1]

o Container: Amber glass or HDPE plastic.[1]
e Labeling: "Non-Hazardous Chemical Waste — 5-hmdCMP."

e Protocol: Collect in the lab's central solid/liquid chemical waste stream.

B. Biological Waste (Cell Culture/[Enzymatic Assays)[1]
[6][7]

o Context: If 5-hmdCMP was added to cell culture media or used with recombinant DNA/viral
vectors.[1]

o Container: Red Biohazard Bag (Solids) or Bleach-compatible flask (Liquids).

e Protocol: Autoclave or chemical disinfection (10% bleach) is required before final disposal.[1]

C. Analytical Waste (HPLC/LC-MS)

o Context: Eluents containing organic solvents (Acetonitrile, Methanol).[1]
» Container: Flammable Solvent Waste Carboy.

e Protocol: Do not autoclave. Segregate as "Flammable Organic Waste."[1]

Step-by-Step Disposal Workflows
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Protocol A: Disposal of Solid Waste (Expired Powder &
Contaminated Consumables)

Scope: Expired lyophilized powder, pipette tips, spin columns.

Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses.[1][6]
Containment:
o Place expired vials directly into a transparent, sealable bag.

o Place contaminated pipette tips/tubes into a rigid waste container (if chemically
contaminated) or biohazard box (if biologicals present).[1]

Labeling: Attach a hazardous waste tag. List constituents: "5-Hydroxymethyldeoxycytidylic
acid, solid, <1g".[1]

Disposal Action: Transfer to the institution's EHS (Environmental Health & Safety) chemical
waste pickup area. Do not trash.

Protocol B: Disposal of Liquid Waste (Aqueous Buffers)

Scope: Unused stock solutions, reaction leftovers in TE or water.[1]

pH Check: Ensure the solution pH is between 5 and 9. (Nucleotides are generally stable, but
extreme pH should be neutralized).[1]

Collection: Pour into a dedicated "Aqueous Chemical Waste" carboy.

o Note: Even if non-hazardous, most research institutions prohibit drain disposal of research
chemicals to prevent false positives in wastewater monitoring.

Deactivation (Optional but Recommended): If the solution contains active enzymes (e.g.,
TET1/2), add bleach to a final concentration of 10% to denature proteins before adding to
the chemical waste stream (check compatibility with EHS).
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Protocol C: Disposal of Mixed Organic Waste (LC-MS
Effluents)

Scope: Waste from HPLC or Mass Spec analysis containing Acetonitrile or Methanol.[1]

Segregation: NEVER mix with bleach or acidic aqueous waste.[1]
Collection: Collect in "Flammable/Organic Solvent" waste containers.
Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 50%, Trace 5-hmdCMP").

Disposal Action: Incineration via licensed waste contractor.[1]

Visualizing the Decision Logic

The following decision tree illustrates the logic flow for determining the correct disposal stream

based on the matrix.

Waste Containing
5-hmdCMP

Identify Matrix/Context

Biological Assay

Organic Solvents?
(MeOH, ACN)

Biological Material?

- Pure Chemical/Buff
(Cells, Virus, rDNA) ure LhemicaiButier

Biohazardous Waste Stream General Chemical Waste
(Autoclave/Bleach -> Incinerate) (Aqueous/Solid)

Organic Solvent Waste
(No Autoclave -> Incinerate)
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Figure 1: Decision tree for segregating 5-hmdCMP waste based on experimental context
(Biological, Analytical, or Pure Chemical).

Regulatory Compliance & Documentation
While 5-hmdCMP is not a federally regulated hazardous waste (RCRA) in the US, "Cradle-to-

Grave" liability applies to all laboratory waste.

o Safety Data Sheet (SDS): Maintain a current SDS for 5-hmdCMP in your digital or physical
binder.[1]

o Waste Tags: All containers must have a completed waste tag identifying the start date and
contents.[1]

o Local EHS: Always defer to your institution's specific chemical hygiene plan, as local
municipalities may have stricter drain discharge limits than federal guidelines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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